2,4-Pyrimidinediamine, 6-hexyl-5-phenyl-

• CAS No.: 410535-98-7
• Molecular Formula: C16H22N4
• Molecular Weight: 270.37 g/mol
• IUPAC Name: 6-hexyl-5-phenylpyrimidine-2,4-diamine
• InChI: InChI=1S/C16H22N4/c1-2-3-4-8-11-13-14(12-9-6-5-7-10-12)15(17)20-16(18)19-13/h5-7,9-10H,2-4,8,11H2,1H3,(H4,17,18,19,20)
• InChI Key: DBCDYKFZHWOABJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=C(C(=NC(=N1)N)N)C2=CC=CC=C2

Description

2,4-Pyrimidinediamine, 6-hexyl-5-phenyl- is an organic compound belonging to the class of aminopyrimidines and derivatives. These compounds are characterized by the presence of an amino group attached to a pyrimidine ring, which is a six-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions .

Preparation Methods

The synthesis of 2,4-Pyrimidinediamine, 6-hexyl-5-phenyl- typically involves the reaction of appropriate starting materials under specific conditions. One common synthetic route involves the condensation of a hexyl-substituted pyrimidine derivative with a phenyl-substituted amine. The reaction conditions often include the use of a suitable solvent, such as ethanol or methanol, and a catalyst, such as a Lewis acid . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

2,4-Pyrimidinediamine, 6-hexyl-5-phenyl- undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where one or more of its hydrogen atoms are replaced by other functional groups.

Scientific Research Applications

2,4-Pyrimidinediamine, 6-hexyl-5-phenyl- has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2,4-Pyrimidinediamine, 6-hexyl-5-phenyl- involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to the modulation of biological processes. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

2,4-Pyrimidinediamine, 6-hexyl-5-phenyl- can be compared with other similar compounds, such as:

2,4-Diamino-5-phenyl-6-ethylpyrimidine: This compound has a similar structure but with an ethyl group instead of a hexyl group.

5-Phenyl-2,4-pyrimidinediamine: This compound lacks the hexyl substitution, making it structurally simpler.

The uniqueness of 2,4-Pyrimidinediamine, 6-hexyl-5-phenyl- lies in its specific substitution pattern, which can influence its chemical reactivity and biological activity .